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Compound of Interest

Compound Name: 2-Amino-5-methylnicotinic acid

Cat. No.: B112739 Get Quote

This guide provides immediate safety, handling, and disposal protocols for 2-Amino-5-
methylnicotinic acid, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring a safe laboratory environment.

Hazard Summary: 2-Amino-5-methylnicotinic acid is classified as a substance that can

cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1] It is harmful if

swallowed.[1]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to minimize exposure and ensure

personal safety. The following table summarizes the recommended PPE for handling 2-Amino-
5-methylnicotinic acid.
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Protection Type Recommended Equipment Specifications/Standards

Eye and Face Protection

Safety glasses with side-

shields or chemical goggles. A

face shield may be required for

splash-prone activities.

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.[2]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Inspect gloves for integrity

before each use. Adhere to the

manufacturer's specifications

for breakthrough time and

permeability.[2]

Skin and Body Protection

Laboratory coat, long-sleeved

clothing. A chemical-resistant

apron may be necessary when

handling larger quantities.

Impervious clothing to prevent

skin contact.[2]

Respiratory Protection

An effective dust mask or a

NIOSH (US) or CEN (EU)

approved respirator.

To be used when ventilation is

inadequate or if dust is

generated.[2][3]

Safe Handling and Operational Protocol
A systematic approach to handling 2-Amino-5-methylnicotinic acid is crucial. The following

workflow outlines the procedural steps for safe handling from preparation to disposal.
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1. Preparation

2. Handling

3. Post-Handling

4. Disposal

Read and understand
Safety Data Sheet (SDS)

Inspect and don
all required PPE

Ensure engineering controls
(fume hood, eyewash station)

are operational

Weigh compound in a
ventilated enclosure

Proceed to handling

Keep container tightly
closed when not in use

Avoid generating dust and
avoid contact with skin/eyes

Clean work area and
equipment thoroughly

Proceed to post-handling

Wash hands with
soap and water

Properly remove and
dispose of/store PPE

Collect waste in a labeled,
sealed, and compatible container

Proceed to disposal

Contact Environmental Health &
Safety (EHS) for pickup

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Amino-5-methylnicotinic acid.
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Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[3]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, call a physician.[3]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical

attention if symptoms occur.[4]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Get medical attention if symptoms occur.[3]

Spill: Evacuate the area. Wear appropriate PPE and avoid generating dust.[5] Sweep or

vacuum up the material and place it in a suitable, closed container for disposal.[3] Prevent

the substance from entering drains.[5]

Disposal Plan
Proper disposal of 2-Amino-5-methylnicotinic acid and any contaminated materials is

essential to prevent environmental contamination and ensure regulatory compliance.

Waste Classification: Unused 2-Amino-5-methylnicotinic acid should be treated as

chemical waste.

Containerization: Collect waste material in a clearly labeled, sealed, and compatible

container.[2][6]

Contaminated PPE: Used gloves, lab coats, and other disposable protective equipment

should be collected in a designated waste container and disposed of as chemical waste.[2]

Disposal Method: Chemical waste generators must consult local, regional, and national

hazardous waste regulations to ensure complete and accurate classification and disposal.[3]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

proper disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. angenechemical.com [angenechemical.com]

2. benchchem.com [benchchem.com]

3. fishersci.com [fishersci.com]

4. aksci.com [aksci.com]

5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

6. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-Amino-5-
methylnicotinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112739#personal-protective-equipment-for-handling-
2-amino-5-methylnicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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